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Cat. No.: B1309809 Get Quote

Despite significant interest in the therapeutic potential of serotonin receptor modulators, a

comprehensive review of publicly available scientific literature and pharmacological databases

reveals a notable absence of specific data for 3-(3-Methoxyphenoxy)propylamine. While the

chemical structure suggests potential interaction with the serotonin system, detailed in-vitro and

in-vivo studies characterizing its binding affinity, functional activity, and downstream signaling

effects are not readily available. Therefore, the creation of an in-depth technical guide with

quantitative data, detailed experimental protocols, and specific signaling pathways for this

particular compound is not feasible at this time.

The exploration of phenoxypropylamine scaffolds has been a fruitful area in medicinal

chemistry, leading to the development of various compounds with significant effects on

monoamine systems. However, the specific substitution pattern of a methoxy group at the 3-

position of the phenoxy ring combined with a propylamine chain, as in 3-(3-
Methoxyphenoxy)propylamine, has not been extensively documented in the context of

serotonin receptor modulation.

For a compound of this nature to be characterized as a serotonin receptor modulator, a

standard cascade of preclinical research would be necessary. This would involve a series of

established experimental protocols to determine its pharmacological profile.
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Should research on 3-(3-Methoxyphenoxy)propylamine be undertaken, the following

experimental workflow would be essential to elucidate its role as a serotonin receptor

modulator.
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In Vitro Characterization

In Vivo Evaluation

Chemical Synthesis & Purity Analysis

Radioligand Binding Assays

Pure Compound

Functional Assays (e.g., GTPγS, Ca2+ flux)

Identified Targets

Receptor Subtype Selectivity Screening

Mode of Action

Pharmacokinetic Studies (ADME)

Lead Candidate Profile

Behavioral Models

Dosing Regimen

Target Engagement Studies (e.g., PET)

Efficacy Data

Preliminary Toxicity Studies

In Vivo Potency
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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